Cas no 2137488-42-5 (2-{(tert-butoxy)carbonylamino}-3-(3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-(3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid
• CAS No: 2137488-42-5
• MF: C₁₄H₂₃N₃O₄
• MW: 297.350123643875
• CID: 5840855
• PubChem ID: 165495581
• Update Time: 2025-06-08

2-{(tert-butoxy)carbonylamino}-3-(3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-3-(3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid
• 2137488-42-5
• EN300-1141021
• 2-{[(tert-butoxy)carbonyl]amino}-3-(3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid

• Inchi： 1S/C14H23N3O4/c1-8-7-9(2)17(16-8)10(3)11(12(18)19)15-13(20)21-14(4,5)6/h7,10-11H,1-6H3,(H,15,20)(H,18,19)
• InChI Key： RAKCCCXTTZGHMW-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C(C)N1C(C)=CC(C)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 297.16885622g/mol
• Monoisotopic Mass: 297.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-3-(3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid (CAS No. 2137488-42-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 2-{(tert-butoxy)carbonylamino}-3-(3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid, identified by the CAS number 2137488-42-5, represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. This compound belongs to a class of heterocyclic derivatives featuring a pyrazole moiety, which is well-documented for its broad spectrum of biological activities. The structural framework of this molecule incorporates a protected amino group (Boc-amino) and a carboxylic acid functionality, making it a versatile intermediate for the synthesis of more complex pharmacophores.

Recent advancements in drug discovery have highlighted the importance of pyrazole-based scaffolds due to their ability to modulate various biological pathways. The presence of the 3,5-dimethyl-1H-pyrazol-1-yl substituent in this compound not only contributes to its unique electronic properties but also enhances its solubility and metabolic stability, key factors in the development of novel therapeutic agents. The Boc-amino protecting group is particularly noteworthy, as it allows for selective modification during peptide synthesis or further derivatization without unintended side reactions.

One of the most compelling aspects of this compound is its potential as a building block for the development of enzyme inhibitors. Pyrazole derivatives have been extensively studied for their inhibitory effects on enzymes such as kinases, phosphodiesterases, and proteases, which are often implicated in diseases like cancer, inflammation, and neurodegeneration. The specific arrangement of functional groups in 2-{(tert-butoxy)carbonylamino}-3-(3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid suggests that it could serve as a lead compound or scaffold for designing molecules with enhanced binding affinity and selectivity.

In the context of current research, this compound has garnered attention for its role in exploring novel therapeutic strategies against chronic diseases. For instance, studies have demonstrated that pyrazole-based compounds can interact with target proteins through multiple binding modes, leading to allosteric modulation or covalent inhibition. The Boc-amino group provides a handle for introducing further chemical diversity via strategies such as click chemistry or transition-metal-catalyzed reactions, enabling the rapid generation of libraries of derivatives with tailored properties.

The carboxylic acid moiety at the third position offers another avenue for functionalization. It can be coupled with nucleophiles via amide bond formation, making this compound a valuable precursor for peptidomimetics or protease inhibitors. Additionally, the dimethyl substitution on the pyrazole ring enhances lipophilicity while maintaining metabolic stability, which is crucial for oral bioavailability. These features collectively position 2-{(tert-butoxy)carbonylamino}-3-(3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid as a promising candidate for further investigation in drug discovery pipelines.

Recent publications have begun to explore the pharmacological profile of related pyrazole derivatives, providing insights into their mechanisms of action and potential therapeutic applications. For example, researchers have reported that certain pyrazole-based compounds exhibit anti-inflammatory properties by inhibiting key signaling pathways such as NF-κB or MAPK. The structural features present in 2-{(tert-butoxy)carbonylamino}-3-(3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid align well with these findings, suggesting that it may share similar biological activities while offering additional advantages such as improved solubility or reduced toxicity.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic utility. The introduction of the Boc-amino group typically proceeds via reductive amination or direct amide coupling with Boc-anhydride under mild conditions. Subsequent functionalization at the third position can be achieved through nucleophilic addition or condensation reactions with appropriate electrophiles or carboxylic acids. These synthetic routes are modular and adaptable, allowing chemists to explore diverse structural modifications while maintaining the core pharmacophore intact.

The growing interest in heterocyclic compounds like pyrazoles stems from their ability to mimic natural products and bioactive molecules. Pyrazoles are known to exhibit diverse biological activities due to their rigid aromatic structure and ability to engage in hydrogen bonding interactions with biological targets. The incorporation of substituents such as methyl groups enhances these interactions by influencing electronic distribution and steric hindrance around the ring system. This fine-tuning of structure-property relationships is essential for optimizing drug-like characteristics such as potency, selectivity, and pharmacokinetic profiles.

In conclusion,2-{(tert-butoxy)carbonylamino}-3-(3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid (CAS No. 2137488-42-5) represents a structurally intriguing molecule with significant potential in chemical biology and medicinal chemistry. Its unique combination of functional groups makes it an excellent candidate for further exploration as an intermediate in drug synthesis or as a lead compound for developing novel therapeutics against chronic diseases. As research continues to uncover new applications for pyrazole derivatives,this compound will undoubtedly play an important role in advancing our understanding of disease mechanisms and developing innovative treatment strategies.